Cas no 433969-01-8 (4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one)

• Product Name: 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• CAS No: 433969-01-8
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 4524705
• PubChem ID: 4638203
• Update Time: 2025-10-29

4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-2,3,4,6,7,8-hexahydroquinazolin-5(1H)-one
• 5(1H)-Quinazolinone, 2,3,4,6,7,8-hexahydro-4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-
• 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• 433969-01-8
• SR-01000120543
• SR-01000120543-1
• F0581-0589
• 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one
• 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-3,4,6,8-tetrahydro-1H-quinazolin-5-one
• AKOS024585357

• Inchi： 1S/C17H20N2O2S/c1-17(2)8-11-14(12(20)9-17)15(19-16(22)18-11)10-6-4-5-7-13(10)21-3/h4-7,15H,8-9H2,1-3H3,(H2,18,19,22)
• InChI Key： RHKOURQYSNZCGE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C(C2=CC=CC=C2OC)NC1=S

Computed Properties

• Exact Mass: 316.12454906Da
• Monoisotopic Mass: 316.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one

Comprehensive Guide to 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one (CAS No. 433969-01-8)

The compound 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one (CAS No. 433969-01-8) is a structurally complex and pharmacologically interesting molecule that has garnered attention in medicinal chemistry and drug discovery. This octahydroquinazolinone derivative features a unique combination of a methoxyphenyl group and a sulfanylidene moiety, making it a valuable scaffold for various applications.

Researchers have shown increasing interest in 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one due to its potential biological activities. The compound's structure suggests possible interactions with various enzyme systems, particularly those involving quinazoline recognition sites. Recent studies in drug discovery have highlighted the importance of such heterocyclic compounds in developing new therapeutic agents.

The physicochemical properties of CAS 433969-01-8 contribute significantly to its research applications. With its moderate lipophilicity (predicted logP ~3.2) and molecular weight of 316.43 g/mol, this compound demonstrates favorable characteristics for medicinal chemistry applications. The presence of both hydrogen bond acceptors and donors in its structure enhances its potential for molecular interactions in biological systems.

In the context of current pharmaceutical research trends, 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one represents an interesting case study for structure-activity relationship (SAR) investigations. The methoxy group at the 2-position of the phenyl ring may influence the compound's electronic properties and binding affinity, while the sulfanylidene moiety could participate in unique molecular recognition patterns.

The synthesis of CAS 433969-01-8 typically involves multi-step organic transformations, starting from appropriately substituted cyclohexane derivatives. Modern green chemistry approaches have been explored to optimize the production of such complex heterocycles, addressing current concerns about sustainable synthesis in the chemical industry.

From a drug development perspective, the octahydroquinazolinone core of 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one offers opportunities for molecular modification and lead optimization. Pharmaceutical scientists are particularly interested in how variations at the 7,7-dimethyl position might affect the compound's pharmacokinetic profile and target selectivity.

The analytical characterization of 433969-01-8 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for research applications and potential biological evaluation.

In the broader context of chemical research, 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one serves as an example of how molecular complexity can be engineered to achieve specific physicochemical properties. The compound's balanced combination of hydrophobic and polar features makes it particularly interesting for studies of molecular recognition and drug-target interactions.

Recent advances in computational chemistry have enabled more efficient exploration of compounds like CAS 433969-01-8. Molecular docking studies and quantum mechanical calculations can provide valuable insights into the compound's potential binding modes and electronic structure, accelerating the drug discovery process.

The stability profile of 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one under various conditions is an important consideration for its practical applications. Studies have investigated its behavior under different pH conditions, temperature ranges, and solvent systems, providing essential data for formulation development.

In the field of chemical biology, derivatives of 433969-01-8 have shown promise as molecular probes for studying biological systems. The compound's structural features allow for various chemical modifications, enabling the creation of fluorescent tags or affinity labels for specific research applications.

The patent landscape surrounding 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one and related compounds reflects the growing commercial interest in this chemical class. Several applications have emerged in recent years, covering various therapeutic areas and industrial applications of these heterocyclic systems.

From a regulatory perspective, CAS 433969-01-8 currently falls under the category of research chemicals, with its status varying by jurisdiction. Researchers working with this compound should stay informed about the latest safety guidelines and handling procedures to ensure compliance with laboratory standards.

The future research directions for 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one may include exploring its potential in combination therapies, investigating its metabolic pathways, and developing more efficient synthetic routes. These efforts align with current trends in precision medicine and personalized therapeutics.

In conclusion, 433969-01-8 represents an intriguing example of modern medicinal chemistry with significant potential for various applications. Its unique structural features and physicochemical properties make it a valuable subject for ongoing research in drug discovery, chemical biology, and materials science.